Cas no 94436-43-8 (Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-)
94436-43-8 structure
Product Name:Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-
CAS No:94436-43-8
MF:C19H24
MW:252.393865585327
CID:752287
PubChem ID:71330389
Update Time:2025-04-19
Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(2,5-dimethylphenyl)propan-2-yl]-1,4-dimethylbenzene
- 1,1'-(Propane-1,2-diyl)bis(2,5-dimethylbenzene)
- DTXSID10759097
- 94436-43-8
- Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl-
-
- Inchi: 1S/C19H24/c1-13-6-8-15(3)18(10-13)12-17(5)19-11-14(2)7-9-16(19)4/h6-11,17H,12H2,1-5H3
- InChI Key: BDPXAKYPYUYHQM-UHFFFAOYSA-N
- SMILES: C(C)(C1C=C(C)C=CC=1C)CC1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 252.187800766g/mol
- Monoisotopic Mass: 252.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 0Ų
Benzene, 1,1'-(1-methyl-1,2-ethanediyl)bis[2,5-dimethyl- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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